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Compound of Interest

Compound Name:
4-benzylmorpholine-3-carboxylic

Acid

Cat. No.: B089960 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the chemical entity 4-benzylmorpholine-3-carboxylic
acid. It delves into its chemical structure, synthesis, characterization, and potential

applications, grounded in established scientific principles and methodologies.

Introduction and Chemical Identity
4-benzylmorpholine-3-carboxylic acid is a heterocyclic organic compound featuring a

morpholine ring N-substituted with a benzyl group and a carboxylic acid moiety at the 3-

position. This unique structural arrangement combines the conformational rigidity of the

morpholine scaffold with the chemical reactivity of a secondary amine and a carboxylic acid,

making it an intriguing building block in medicinal chemistry and organic synthesis.

The morpholine ring is a privileged scaffold in drug discovery, known to improve the

pharmacokinetic profile of bioactive molecules. The benzyl group introduces lipophilicity, which

can influence membrane permeability and interactions with biological targets. The carboxylic

acid functionality provides a handle for further derivatization and can act as a key interacting

group with biological receptors.

Chemical Structure and Properties
The fundamental characteristics of 4-benzylmorpholine-3-carboxylic acid are summarized

below.
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Property Value Source

Molecular Formula C₁₂H₁₅NO₃ PubChem

Molecular Weight 221.25 g/mol PubChem

IUPAC Name
4-benzylmorpholine-3-

carboxylic acid
PubChem

CAS Number
1263377-92-9 (hydrochloride

salt)
BLD Pharm[1]

Canonical SMILES
C1COCC(N1CC2=CC=CC=C2

)C(=O)O
PubChem

InChI Key
XZVHBJHXLYHSNN-

UHFFFAOYSA-N
PubChem

Below is a 2D representation of the chemical structure of 4-benzylmorpholine-3-carboxylic
acid.

Caption: 2D Chemical Structure of 4-benzylmorpholine-3-carboxylic acid.

Synthesis and Purification
The synthesis of 4-benzylmorpholine-3-carboxylic acid can be approached through several

established synthetic strategies for N-alkylation of secondary amines. The choice of method will

depend on the availability of starting materials, desired scale, and stereochemical

considerations. Two primary and plausible routes are detailed below.

Reductive Amination of Morpholine-3-carboxylic acid
A highly efficient and common method for N-alkylation is reductive amination.[2][3][4] This

approach involves the reaction of a secondary amine with an aldehyde or ketone to form an

iminium ion intermediate, which is then reduced in situ to the corresponding tertiary amine.

Workflow for Reductive Amination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1263377-92-9|4-Benzyl-morpholine-3-carboxylic acid hydrochloride|BLD Pharm
[bldpharm.com]

2. A practical catalytic reductive amination of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-benzylmorpholine-3-
carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089960#4-benzylmorpholine-3-carboxylic-acid-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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